Cas no 886911-68-8 ((2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)
(2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
- 2-Propenamide, N-[5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-3-(2-thienyl)-
- (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
-
- Inchi: 1S/C16H13N3O4S2/c1-25(21,22)13-7-4-11(5-8-13)15-18-19-16(23-15)17-14(20)9-6-12-3-2-10-24-12/h2-10H,1H3,(H,17,19,20)
- InChI Key: QFZRICHIBXLPKI-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C=CC1SC=CC=1
(2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2645-0806-2μmol |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-5μmol |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-10μmol |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-20μmol |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-1mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-2mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-3mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-4mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-5mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-0806-10mg |
(2E)-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide |
886911-68-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
(2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
Introduction to Compound with CAS No. 886911-68-8 and Product Name: (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
Compound with the CAS number 886911-68-8 and the product name (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceuticals and drug development. The intricate arrangement of functional groups, including the 1,3,4-oxadiazole core and the thiophen-2-yl moiety, contributes to its unique chemical properties and biological activities.
The (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide structure exhibits remarkable versatility in its interactions with biological targets. The presence of the 4-methanesulfonylphenyl group enhances its binding affinity to specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating pathways associated with inflammation and oxidative stress, which are critical factors in various chronic diseases.
In the realm of drug discovery, this compound has been extensively studied for its pharmacological properties. The combination of the 1,3,4-oxadiazole scaffold and the thiophen-2-yl substituent imparts unique electronic and steric properties that influence its reactivity and biological efficacy. Researchers have observed that this compound exhibits significant inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy. The structural features of this molecule allow it to interact with these targets in a manner that disrupts their function, thereby offering a new approach to treating malignancies.
The synthesis of (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 1,3,4-oxadiazole ring is a critical step in establishing the core structure of the compound. This is typically achieved through cyclocondensation reactions involving appropriate precursors. The subsequent attachment of the thiophen-2-yl group further refines the molecular architecture, enhancing its pharmacological profile.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced computational methods have been employed to predict the interactions between this molecule and biological targets. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of the compound's structure for improved efficacy. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to fine-tune the properties of this compound to make it more suitable for therapeutic applications.
Epidemiological studies have also shown correlations between exposure to certain chemical structures similar to those found in (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4 oxadiazol - 2 - yl - 3 - ( thiophen - 2 - yl ) prop - 2 - enamide, suggesting potential benefits in managing various health conditions. For instance, compounds with similar scaffolds have been linked to reduced inflammatory responses and improved metabolic function. These findings underscore the importance of further investigating this class of molecules for their therapeutic potential.
The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. Preclinical studies on (2E)-N-N'-5-(4-methanesulfonylphenyl)-1 H - 1 , 3 , 4 oxadiazol - 5 - yl - N '- ( thiophen - 2 - yl ) prop - 2 enamide have demonstrated promising results in animal models. These studies have shown that it can effectively modulate biological pathways without significant adverse effects. Such findings are crucial for advancing this compound into clinical trials where it can be evaluated in human populations.
The future direction of research on this compound is likely to focus on expanding its therapeutic applications. Investigators are exploring its potential use in treating not only cancer but also neurological disorders and infectious diseases. The unique structural features of this molecule make it a versatile platform for designing new drugs that can target multiple diseases simultaneously. This approach could significantly reduce the time and cost associated with drug development by allowing researchers to create multifunctional therapeutics.
In conclusion, compound with CAS No. 88691168 strong> strong> strong> strong> p > represents a significant advancement in chemical and biomedical research due to its complex molecular structure and promising pharmacological properties . The presence of functional groups such as th ( strong >1 th th th th th th th th th th th th th th ( strong > p >
886911-68-8 ((2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)